Cas no 695178-86-0 (4-(1-methylcyclopropyl)phenol)

• Product Name: 4-(1-methylcyclopropyl)phenol
• CAS No: 695178-86-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 973826
• PubChem ID: 17973047
• Update Time: 2025-10-29

4-(1-methylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• null
• Phenol, 4-(1-methylcyclopropyl)- (9CI)
• 4-(1-methylcyclopropyl)phenol
• SCHEMBL4492789
• 695178-86-0
• 4-(1-methyl-cyclopropyl)-phenol
• URBFAECGYIAXDC-UHFFFAOYSA-N
• EN300-1142824
• G75383
• DB-288480
• Phenol, 4-(1-methylcyclopropyl)-

• Inchi： 1S/C10H12O/c1-10(6-7-10)8-2-4-9(11)5-3-8/h2-5,11H,6-7H2,1H3
• InChI Key： URBFAECGYIAXDC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(C)CC1

Computed Properties

• Exact Mass: 148.089
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(1-methylcyclopropyl)phenol

Recent Advances in the Study of 4-(1-methylcyclopropyl)phenol (CAS: 695178-86-0) in Chemical Biology and Pharmaceutical Research

4-(1-methylcyclopropyl)phenol (CAS: 695178-86-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role in drug development and disease treatment. This research brief consolidates the latest findings and provides a comprehensive overview of the current state of knowledge regarding this compound.

The synthesis of 4-(1-methylcyclopropyl)phenol has been optimized in recent years, with novel methodologies offering higher yields and greater purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined synthetic route that reduces the number of steps while maintaining high efficiency. The study highlighted the importance of the methylcyclopropyl group in enhancing the compound's stability and bioavailability, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 4-(1-methylcyclopropyl)phenol has shown notable anti-inflammatory and antimicrobial properties. Research conducted by the University of Cambridge in 2024 revealed that the compound exhibits potent inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's antimicrobial activity against drug-resistant bacterial strains has sparked interest in its use as an alternative to conventional antibiotics.

Mechanistic studies have further elucidated the molecular interactions of 4-(1-methylcyclopropyl)phenol with biological targets. A recent paper in Nature Chemical Biology detailed the compound's ability to modulate specific enzyme pathways, particularly those involved in oxidative stress and cellular apoptosis. These insights have opened new avenues for exploring its role in cancer therapy, where targeting oxidative stress pathways is a growing area of interest.

Despite these promising developments, challenges remain in the clinical translation of 4-(1-methylcyclopropyl)phenol. Issues such as pharmacokinetics, toxicity profiles, and scalable production need to be addressed. Ongoing research is focused on optimizing the compound's formulation and delivery systems to enhance its therapeutic efficacy and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(1-methylcyclopropyl)phenol (CAS: 695178-86-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable subject for further investigation. Continued research and development efforts are likely to uncover additional therapeutic applications and solidify its place in modern medicine.